Cas no 440652-32-4 (1-methyl-4-{2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine)

• Product Name: 1-methyl-4-{2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine
• CAS No: 440652-32-4
• MF: C₁₈H₂₉BN₂O₂
• MW: 316.246064901352
• CID: 2138203
• PubChem ID: 11023499
• Update Time: 2023-11-27

1-methyl-4-{2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-4-methylpiperazine
• 1-METHYL-4-[[2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL]-PIPERAZINE
• 1-methyl-4-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine
• 2-[2-[(4-Methylpiperazino)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1-Methyl-4-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine
• 1-methyl-4-{2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine

• Inchi： 1S/C18H29BN2O2/c1-17(2)18(3,4)23-19(22-17)16-9-7-6-8-15(16)14-21-12-10-20(5)11-13-21/h6-9H,10-14H2,1-5H3
• InChI Key： YYWYWLGKBKLRHM-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2CN2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 392
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines